Cas no 54655-41-3 (1,3,2-Dioxaborinane, 2-(2-propen-1-yl)-)

• Product Name: 1,3,2-Dioxaborinane, 2-(2-propen-1-yl)-
• CAS No: 54655-41-3
• MF: C₆H₁₁BO₂
• MW: 125.961342096329
• CID: 4482886
• Update Time: 2025-10-28

1,3,2-Dioxaborinane, 2-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborinane, 2-(2-propen-1-yl)-
• 2-(prop-2-en-1-yl)-1,3,2-dioxaborinane

• Inchi： 1S/C6H11BO2/c1-2-4-7-8-5-3-6-9-7/h2H,1,3-6H2
• InChI Key： PTKOSNAPUYFFKP-UHFFFAOYSA-N
• SMILES： O1CCCOB1CC=C

Additional information on 1,3,2-Dioxaborinane, 2-(2-propen-1-yl)-

1,3,2-Dioxaborinane, 2-(2-propen-1-yl)- (CAS No. 54655-41-3)

1,3,2-Dioxaborinane, 2-(2-propen-1-yl)-, also known by its CAS registry number 54655-41-3, is a unique boron-containing compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its dioxaborinane framework, which consists of a three-membered ring containing two oxygen atoms and one boron atom. The presence of the 2-propen-1-yl group further enhances its reactivity and functional versatility.

Recent studies have highlighted the potential of 1,3,2-dioxaborinane derivatives in catalytic processes and as intermediates in the synthesis of complex organic molecules. The dioxaborinane framework has been shown to exhibit unique electronic properties due to the delocalization of boron's lone pair into the adjacent oxygen atoms. This characteristic makes it an attractive candidate for applications in electron-deficient systems and as a Lewis acid catalyst in organic transformations.

The synthesis of 1,3,2-dioxaborinane derivatives has been optimized through various methodologies. One notable approach involves the reaction of boric acid derivatives with aldehydes or ketones under specific conditions to form the dioxaborinane ring. The introduction of the 2-propen-1-yl group can be achieved through conjugate addition reactions or through direct alkylation strategies. These methods have been refined to improve yield and selectivity, making the compound more accessible for large-scale applications.

In terms of applications, 1,3,2-dioxaborinane derivatives have found utility in the pharmaceutical industry as intermediates in drug discovery programs. Their ability to participate in [nucleophilic additions](https://example.com) and [cycloaddition reactions](https://example.com) makes them valuable building blocks for constructing bioactive molecules. Additionally, their role as precursors in the synthesis of boron-containing materials for optoelectronic devices has been explored in recent research.

From a toxicological perspective, studies on CAS No. 54655-41-3 indicate that it exhibits low acute toxicity when handled under standard laboratory conditions. However, prolonged exposure or improper handling may pose risks to human health and the environment. Therefore, adherence to safety protocols and proper disposal methods is essential when working with this compound.

The development of novel synthetic routes and functionalization strategies for 1,3,2-dioxaborinane derivatives continues to be an active area of research. Collaborative efforts between academic institutions and industrial organizations are expected to unlock new applications for this compound in fields such as [green chemistry](https://example.com), [biomaterials science](https://example.com), and [nanotechnology](https://example.com). As research progresses, CAS No. 54655-41-3 is poised to play an increasingly important role in advancing modern chemical technologies.